Cas no 347840-04-4 (Sarcosine-d3 Hydrochloride)

• Product Name: Sarcosine-d3 Hydrochloride
• CAS No: 347840-04-4
• MF: C₃H₈ClNO₂
• MW: 128.572605133057
• CID: 302685
• PubChem ID: 102601101
• Update Time: 2025-05-24

Sarcosine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(methyl-d3)-, hydrochloride (9CI)
• N-METHYL-D3-GLYCINE HCL
• Sarcosine
• Sarcosine-d3 Hydroch
• Sarcosine-d3 Hydrochloride
• N-METHYL-D3-GLYCINE HYDROCHLORIDE
• HY-W012791S
• CS-0376516
• 2-[(2H3)methylamino]acetic acid hydrochloride
• EN300-7580239
• 2-(Methylamino)acetic acid-d3 (hydrochloride)
• 347840-04-4
• 2-[(?H?)methylamino]acetic acid hydrochloride
• 2-(trideuteriomethylamino)acetic acid;hydrochloride
• J-019749
• D98834
• DB-309085

• Inchi： 1S/C3H7NO2.ClH/c1-4-2-3(5)6;/h4H,2H2,1H3,(H,5,6);1H/i1D3;
• InChI Key： WVKIFIROCHIWAY-NIIDSAIPSA-N
• SMILES： Cl.OC(CNC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 128.04300
• Monoisotopic Mass: 128.0431864g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 159-161°C
• PSA: 49.33000
• LogP: 0.48330

Sarcosine-d3 Hydrochloride Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on Sarcosine-d3 Hydrochloride

Sarcosine-d3 Hydrochloride: A Promising Compound in Neurological and Psychiatric Research

Sarcosine-d3 Hydrochloride (CAS No. 347840-04-4) is a deuterated form of sarcosine, a naturally occurring amino acid that plays a crucial role in various physiological processes. This compound has gained significant attention in recent years due to its potential applications in neurological and psychiatric research. Deuterium substitution, which involves replacing hydrogen atoms with deuterium, can enhance the stability and pharmacokinetic properties of the molecule, making it an attractive candidate for therapeutic development.

The primary structure of Sarcosine-d3 Hydrochloride consists of a sarcosine backbone with three deuterium atoms attached to the methyl group. This modification can lead to reduced metabolic degradation and improved bioavailability, which are essential factors in drug design. The hydrochloride salt form ensures solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have highlighted the potential of Sarcosine-d3 Hydrochloride in modulating glutamatergic neurotransmission. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), and dysregulation of glutamatergic signaling is implicated in several neurological and psychiatric disorders, including schizophrenia, depression, and Alzheimer's disease. Sarcosine acts as a glycine transporter-1 (GlyT1) inhibitor, which increases the availability of glycine at N-methyl-D-aspartate (NMDA) receptors, thereby enhancing glutamatergic transmission.

In preclinical studies, Sarcosine-d3 Hydrochloride has shown promising results in animal models of schizophrenia. For instance, a study published in the Journal of Psychopharmacology demonstrated that administration of sarcosine significantly improved cognitive deficits and reduced negative symptoms in rodent models of schizophrenia. These findings suggest that Sarcosine-d3 Hydrochloride could be a valuable tool for further investigating the mechanisms underlying these symptoms and developing novel therapeutic strategies.

Beyond its potential in schizophrenia research, Sarcosine-d3 Hydrochloride has also been explored for its antidepressant properties. A study published in the European Neuropsychopharmacology journal reported that sarcosine treatment led to rapid and sustained antidepressant effects in animal models of depression. The authors suggested that the enhanced glutamatergic transmission mediated by sarcosine may contribute to these beneficial effects.

In addition to its therapeutic potential, Sarcosine-d3 Hydrochloride is also used as a research tool to study the role of glycine transporters in various neurological processes. Deuterium-labeled compounds like Sarcosine-d3 Hydrochloride can be detected using mass spectrometry techniques, providing valuable insights into metabolic pathways and pharmacokinetic profiles. This information is crucial for optimizing drug formulations and dosing regimens.

The safety profile of Sarcosine-d3 Hydrochloride has been extensively evaluated in preclinical studies. Animal toxicity studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects. Ongoing Phase II clinical trials are currently investigating the use of sarcosine derivatives in treating various neurological and psychiatric conditions.

In conclusion, Sarcosine-d3 Hydrochloride (CAS No. 347840-04-4) represents a promising compound with significant potential in both research and therapeutic applications. Its unique properties make it an attractive candidate for further investigation into the mechanisms underlying neurological and psychiatric disorders. As research continues to advance, it is likely that we will see more innovative uses of this compound in both basic science and clinical settings.